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Introduction

4-Methoxytryptamine hydrochloride (4-MeO-T), a substituted tryptamine, is a compound of
significant interest in neuropharmacology due to its structural similarity to the endogenous
neurotransmitter serotonin (5-hydroxytryptamine, 5-HT) and other psychoactive tryptamines.
Understanding its in vitro pharmacological profile is crucial for elucidating its mechanism of
action and potential therapeutic applications. This technical guide provides a comprehensive
overview of the in vitro effects of 4-Methoxytryptamine hydrochloride, focusing on its
receptor binding affinity, functional activity, and the signaling pathways it modulates.

Core Pharmacological Profile

4-Methoxytryptamine hydrochloride's primary pharmacological activity is mediated through
its interaction with serotonin receptors, with a notable potency at the 5-HT2A receptor. It also
exhibits activity at other serotonin receptor subtypes and has been suggested to interact with
melatonin receptors.

Data Presentation: Receptor Binding and Functional
Activity
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The following tables summarize the available quantitative data on the in vitro pharmacological
effects of 4-Methoxytryptamine hydrochloride.

Table 1: Serotonin Receptor Functional Activity

Receptor Assay Type Parameter Value Reference
Calcium

5-HT2A o EC50 9.02 nM [1]
Mobilization

Emax 108% [1]

5-HT1A CAMP Inhibition EC50 Not Available

Emax Not Available

Table 2: Monoamine Transporter and Releaser Activity

Target Assay Type Parameter Value Reference
Serotonin
Reuptake
Transporter o IC50 >10,000 nM
Inhibition
(SERT)
Serotonin Monoamine
EC50 >10,000 nM
Release Release
Dopamine Monoamine
EC50 >10,000 nM
Release Release
Norepinephrine Monoamine
EC50 >10,000 nM
Release Release

Table 3: Receptor Binding Affinities (Ki)
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Receptor Ki (nM)

5-HT1A Not Available
5-HT1B Not Available
5-HT1D Not Available
5-HT2A Not Available
5-HT2B Not Available
5-HT2C Not Available
MT1 (Melatonin) Not Available
MT2 (Melatonin) Not Available

Note: While specific Ki values for 4-Methoxytryptamine hydrochloride are not readily
available in the public domain, its potent functional activity at the 5-HT2A receptor suggests a
high binding affinity for this target. Further studies are required to comprehensively determine
its binding profile.

Signaling Pathways

4-Methoxytryptamine hydrochloride, as an agonist at serotonin receptors, initiates distinct
intracellular signaling cascades.

o 5-HT2A Receptor Activation (Gqg-coupled): Activation of the 5-HT2A receptor, a Gqg-protein
coupled receptor (GPCR), stimulates phospholipase C (PLC). PLC then hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the
release of intracellular calcium (Ca2+), which in turn activates various downstream signaling
pathways.

e 5-HT1A Receptor Activation (Gi-coupled): Agonism at the 5-HT1A receptor, a Gi-protein
coupled receptor, leads to the inhibition of adenylyl cyclase. This results in a decrease in the
intracellular concentration of cyclic adenosine monophosphate (CAMP), a key second
messenger involved in numerous cellular processes.
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Mandatory Visualization: Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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